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Compound of Interest

Compound Name: Pranlukast Hydrate

Cat. No.: B1662883

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Pranlukast Hydrate, a potent leukotriene receptor antagonist.
Adherence to these protocols is critical for minimizing exposure risk and ensuring experimental
integrity.

Hazard Identification and Personal Protective Equipment
(PPE)

Pranlukast Hydrate is classified as a hazardous substance with the following potential health
effects: harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory
irritation.[1][2][3] Long-term exposure may also be harmful to aquatic life.[1][2] Therefore, a
robust personal protective equipment (PPE) protocol is mandatory.
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PPE Category

Item

Specifications

Rationale

Hand Protection

Double Nitrile Gloves

Chemotherapy-grade,
powder-free. The
outer glove cuff
should extend over

the gown sleeve.

Prevents skin
absorption. Double
gloving provides an
extra layer of
protection, and the
outer glove can be
removed immediately

if contaminated.[4]

Body Protection

Disposable Gown

Solid-front, back-
closing, long-sleeved
gown made of low-
permeability fabric
(e.g., polyethylene-
coated).[5]

Protects skin and
clothing from
contamination. Must
be discarded as
hazardous waste after
use or if

contaminated.[5]

Eye & Face Protection

Safety Goggles &
Face Shield

ANSI Z87.1-compliant
safety goggles. A full
face shield should be
worn over the goggles
when handling powder

or solutions.[5][6]

Protects against
splashes and
aerosolized particles
entering the eyes or
face.[5]

Respiratory Protection

N95 Respirator (or
higher)

NIOSH-approved N95
or higher-rated

respirator.[4]

Required when
handling the solid
compound outside of
a certified
containment system
(e.g., fume hood) to
prevent inhalation of
dust.[1][7]
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Prevents the spread

) Disposable, non-slip of contamination
) ) Disposable Shoe & ]
Foot & Hair Protection . shoe covers and a outside of the
Hair Covers ] ]
hair bonnet. designated work area.

[4]

Operational Plan: Step-by-Step Handling Procedures

This section provides a detailed workflow for the safe handling of Pranlukast Hydrate, from
receiving the compound to its final disposal.

1. Preparation and Engineering Controls:

o Work Area: All handling of Pranlukast Hydrate powder must be conducted in a designated
area, such as a certified chemical fume hood or a biological safety cabinet, to minimize
inhalation exposure.[6]

e Ventilation: Ensure adequate ventilation in the laboratory.[1] An accessible safety shower and
eye wash station are mandatory.[1]

o Decontamination: Before starting, decontaminate the work surface with an appropriate
cleaning agent.

2. Handling the Solid Compound:
e Donning PPE: Before handling, put on all required PPE as specified in the table above.

o Weighing: When weighing the powder, use a balance inside the fume hood. Use disposable
weigh boats.

o Avoid Dust Formation: Handle the compound carefully to avoid generating dust.[1][6]

e Solution Preparation: If preparing a solution, add the solvent to the powder slowly to avoid
splashing.

3. Accidental Release Measures:
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o Spill Response: In case of a spill, evacuate non-essential personnel from the area.[8]
» Containment: For powder spills, cover with a plastic sheet or tarp to minimize spreading.

o Clean-up: Wearing full PPE, clean up the spill using a method that does not generate dust,
such as a HEPA-filtered vacuum or by gently wetting the material with an appropriate solvent
and absorbing it with an inert material (e.g., diatomite).[1]

» Decontamination: Decontaminate the spill area and all equipment used for cleanup with
alcohol or another suitable solvent.[1]

o Waste Disposal: Collect all contaminated materials in a sealed, labeled hazardous waste
container for proper disposal.[1]

4. First Aid Procedures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[2] Seek immediate medical attention.[6]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[2]
Remove contaminated clothing and wash it before reuse.[2]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[9] Seek medical
attention if symptoms persist.[2]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water.[6] Seek immediate medical
attention.[2]

Storage and Disposal Plan

Proper storage and disposal are crucial for maintaining a safe laboratory environment and
complying with regulations.

Storage Conditions:
o Keep the container tightly sealed.[1][6]

o Store in a cool, dry, and well-ventilated area.[1][6]
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e Protect from direct sunlight and sources of ignition.[1]
« Recommended storage temperatures:

o Powder: -20°C for 3 years, 4°C for 2 years.[1]

o In solvent: -80°C for 2 years, -20°C for 1 year.[1]
Waste Disposal:

o All materials that come into contact with Pranlukast Hydrate are considered hazardous
waste and must be disposed of according to institutional, local, state, and federal
regulations.[1][10]

e Solid Waste: Contaminated gloves, gowns, shoe covers, weigh boats, and other disposable
materials should be placed in a designated, sealed, and labeled hazardous waste container.

e Liquid Waste: Unused or expired solutions and contaminated solvents should be collected in
a labeled, leak-proof hazardous liquid waste container. Do not pour down the drain.[5]

o Disposal Method: The preferred method of disposal is high-temperature incineration by a
certified hazardous waste management company.[5][6]

Visual Workflow for Handling Pranlukast Hydrate

The following diagram illustrates the key steps and decision points in the safe handling of
Pranlukast Hydrate.
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Start: Receive
Pranlukast Hydrate

Preparation:
- Don PPE
- Prepare work area in fume hood

Handling:
- Weigh powder
- Prepare solution

Accidental Spill?

Spill Response:
- Evacuate
- Contain & Clean
- Decontaminate

Storage:
- Tightly sealed
- Cool, dry, well-ventilated

Waste Disposal:
- Segregate hazardous waste
- Use licensed disposal company

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of Pranlukast Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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